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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1,10-Dichlorodecane. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Physicochemical and Hazard Data
A summary of key quantitative data for 1,10-Dichlorodecane is presented below. This

information is critical for safe handling and emergency response planning.
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Property Value Reference

Molecular Formula C10H20Cl2 [1]

Molecular Weight 211.18 g/mol [2]

Appearance Clear, colorless liquid [1]

Boiling Point 275 °C @ 760 mmHg [1]

Melting Point 15.6 °C [1]

Flash Point 146 °C (294.8 °F) [1]

Autoignition Temperature 220 °C (428 °F) [1]

Specific Gravity 0.9960 g/cm³ [1]

Vapor Pressure 1.3 hPa @ 98 °C [1]

Solubility in Water 0.77 g/L (20 °C) [1]

Explosion Limits (Lower) 0.50 vol % [1]

Hazard Identification and Personal Protective Equipment
(PPE)
1,10-Dichlorodecane is classified as a hazardous chemical that can cause skin and serious

eye irritation.[3] It may also cause respiratory irritation.[3] The toxicological properties of this

material have not been fully investigated.[1] Therefore, strict adherence to PPE protocols is

mandatory.
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PPE Category
Recommended
Equipment

Standard/Specificat
ion

Purpose

Eye and Face

Protection

Tightly sealing safety

goggles or a face

shield.

NIOSH (US) or EN

166 (EU) approved.[4]

To protect against

splashes and vapors

that can cause serious

eye irritation.[3]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber). A lab coat or

other protective

clothing is also

required.[5]

Inspect gloves prior to

use.[4]

To prevent skin

contact, which can

cause irritation.[1]

Respiratory Protection

Typically not required

in a well-ventilated

area.[5] If vapors or

mists are generated,

use an approved

respirator.

NIOSH/MSHA or EN

149 approved.[3]

To prevent inhalation,

which may lead to

respiratory tract

irritation.[1][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risks associated with

1,10-Dichlorodecane.

Experimental Workflow: Safe Handling Protocol
The following diagram outlines the logical workflow for the safe handling of 1,10-
Dichlorodecane, from preparation to disposal.
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Safe Handling Workflow for 1,10-Dichlorodecane

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Inspect and don required PPE

Carefully transfer the required amount

Keep container tightly closed when not in use

Avoid generating aerosols or vapors

Decontaminate work surfaces

Properly doff and dispose of/clean PPE

Dispose of waste in a designated, labeled container

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,10-Dichlorodecane.
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Step-by-Step Handling Procedure
A. Pre-Handling Preparations

Ventilation Check: Confirm that the chemical fume hood is functioning correctly.

PPE Inspection: Examine all PPE for any signs of damage before use.[5]

Spill Kit: Ensure a spill kit with absorbent materials is readily available.[7]

B. Handling 1,10-Dichlorodecane

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Container Handling: Open the container carefully within the ventilated workspace.

Dispensing: Transfer the required amount of 1,10-Dichlorodecane, minimizing the creation

of aerosols.

C. Post-Handling and Storage

Container Sealing: Securely close the container after use.[1]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[1][6]

Hand Washing: Thoroughly wash hands with soap and water after removing gloves.[4]

Emergency Procedures
Spill Response Protocol

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]
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Collection: Place the absorbed material into a suitable, labeled container for disposal.[4]

Decontamination: Clean the spill area with soap and water.[7]

PPE: Always wear appropriate PPE during cleanup.[1]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at

least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of 1,10-Dichlorodecane and contaminated materials is crucial to prevent

environmental contamination.

Waste Characterization: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[1]

Unused or Waste Product: Dispose of the material through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[5] Do not allow the product to

enter drains.[4]

Contaminated Materials: Absorbent materials, gloves, and other items contaminated with

1,10-Dichlorodecane should be placed in a sealed, labeled container for hazardous waste

disposal.
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Empty Containers: Do not reuse empty containers. Dispose of them in accordance with local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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